Cas no 1215542-63-4 (4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride)

• Product Name: 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride
• CAS No: 1215542-63-4
• MF: C₁₁H₆ClF₃N₂O₃S
• MW: 338.690150737762
• MDL: MFCD11100130
• CID: 4686496
• Update Time: 2025-10-30

4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride
• SBB055011
• chloro{4-[2-(trifluoromethyl)pyrimidin-4-yloxy]phenyl}sulfone
• 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulfonyl chloride

• MDL： MFCD11100130
• Inchi： 1S/C11H6ClF3N2O3S/c12-21(18,19)8-3-1-7(2-4-8)20-9-5-6-16-10(17-9)11(13,14)15/h1-6H
• InChI Key： FKZQBWPKXQZPHY-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)OC1C=CN=C(C(F)(F)F)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 447
• Topological Polar Surface Area: 77.5

Additional information on 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride

Professional Introduction to Compound with CAS No 1215542-63-4 and Product Name: 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride

The compound with the CAS number 1215542-63-4 and the product name 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl group and a pyrimidin-4-yl moiety in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

Recent research in the domain of chemically modified heterocyclic compounds has highlighted the importance of trifluoromethyl substituents in enhancing the bioactivity and metabolic stability of pharmaceutical agents. The incorporation of this group into molecular frameworks often leads to improved pharmacokinetic profiles, which is a critical factor in drug design. In the case of 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride, the trifluoromethyl group is strategically positioned to influence the electronic properties of the aromatic ring, thereby affecting its reactivity and interaction with biological targets.

The pyrimidin-4-yl moiety in the compound's structure further contributes to its chemical diversity. Pyrimidine derivatives are well-documented for their role as key pharmacophores in numerous therapeutic agents, particularly in antiviral, anticancer, and anti-inflammatory drugs. The specific arrangement of atoms within the pyrimidine ring allows for selective binding to biological receptors, which is essential for achieving targeted therapeutic effects. This structural feature makes 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex pharmaceutical molecules. The sulphonyl chloride functional group present in its name suggests that it can undergo nucleophilic substitution reactions, enabling the introduction of various substituents at different positions on the aromatic ring. This versatility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogues is often required to optimize pharmacological properties.

Current research trends indicate that compounds incorporating both trifluoromethyl and pyrimidin-4-yl groups exhibit enhanced binding affinity and selectivity towards biological targets. For instance, studies have demonstrated that such modifications can improve the efficacy of kinase inhibitors, which are widely used in cancer therapy. The structural features of 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride align well with these trends, positioning it as a potential building block for novel therapeutics.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as 2-(trifluoromethyl)pyrimidine and 4-hydroxybenzenesulfonyl chloride, followed by their coupling through nucleophilic aromatic substitution or other suitable methods. The precision required at each step underscores the compound's complexity and the advanced techniques employed in its production.

In terms of applications, 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride holds promise for use in developing new drugs targeting various diseases. Its structural motifs are reminiscent of established pharmacophores found in approved medications, suggesting that it could be adapted into lead compounds for further optimization. Additionally, its ability to undergo functional group transformations makes it a versatile tool for medicinal chemists seeking to explore novel chemical space.

The compound's stability under different conditions is another critical factor that contributes to its utility in pharmaceutical research. Studies have shown that derivatives with similar structural features maintain their integrity under various storage conditions, which is essential for long-term research projects and clinical trials. This stability ensures that researchers can rely on consistent quality throughout their experiments.

As interest in fluorinated compounds continues to grow due to their favorable pharmacological properties, 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}benzenesulphonyl chloride represents an important addition to the chemical toolbox available for drug discovery. Its unique combination of structural elements makes it a compelling candidate for further exploration by researchers aiming to develop next-generation therapeutics.